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Compound of Interest

Compound Name: Benzyl-PEG45-alcohol

Cat. No.: B15141878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl-PEG45-alcohol is a high molecular weight, monodisperse polyethylene glycol (PEG)

derivative that serves as a versatile tool in biomedical research and drug development.[1][2] Its

unique structure, featuring a terminal benzyl ether and a primary alcohol, coupled with a long

hydrophilic PEG chain, makes it particularly suitable as a linker in the synthesis of complex

bioconjugates, most notably Proteolysis Targeting Chimeras (PROTACs).[3][4] This guide

provides a comprehensive overview of the known properties, experimental considerations, and

conceptual applications of Benzyl-PEG45-alcohol.

Physicochemical Properties
Quantitative physicochemical data for Benzyl-PEG45-alcohol is not extensively available in

public literature. The information presented below is compiled from various chemical suppliers.

For detailed specifications, it is recommended to consult the supplier's certificate of analysis

and safety data sheet (SDS).[1][3][5]

Table 2.1: General Properties of Benzyl-PEG45-alcohol
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Property Value Source

Molecular Formula C₉₇H₁₈₈O₄₆ [1][5]

Molecular Weight ~2090.50 g/mol [1][5]

Appearance Solid [6]

Purity >98% (typical) [3][7]

CAS Number
Not consistently assigned; may

vary by supplier.
[1][5]

Table 2.2: Handling and Storage

Parameter Recommendation Source

Storage Temperature -20°C [1][7]

Storage Conditions
Keep in a dark place, under an

inert atmosphere.
[5]

Shipping Temperature Ambient Temperature [1][7]

Table 2.3: Solubility

Solvent Solubility Notes Source

Water Soluble
The long PEG chain

imparts hydrophilicity.
[1][7][8]

Common Organic

Solvents (e.g., DCM,

DMF, DMSO)

Expected to be

soluble

PEG derivatives are

generally soluble in

many organic

solvents.

[9]

Note: Specific solubility data (e.g., in mg/mL) is not readily available. It is advisable to perform

solubility tests for specific applications.
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Spectral Data
While specific spectra for Benzyl-PEG45-alcohol are not publicly available, researchers can

expect the following characteristic signals in their analyses. Representative spectral data for

the core components (benzyl alcohol and PEG) are well-documented.[10][11][12][13]

Table 3.1: Expected Spectroscopic Characteristics

Technique Expected Features

¹H NMR

- Peaks in the aromatic region (~7.3 ppm)

corresponding to the benzyl group protons.- A

characteristic singlet for the benzylic methylene

protons (-CH₂-Ph).- A large, broad singlet or

multiplet in the region of 3.6 ppm, characteristic

of the repeating ethylene glycol units (-O-CH₂-

CH₂-O-).- Signals corresponding to the terminal

alcohol and adjacent methylene groups.

¹³C NMR

- Aromatic carbon signals from the benzyl

group.- A signal for the benzylic carbon.- A

prominent peak around 70 ppm for the repeating

ethylene glycol carbons.- Signals for the

carbons associated with the terminal alcohol.

FTIR

- A broad O-H stretching band for the terminal

alcohol.- C-H stretching bands for the alkyl and

aromatic groups.- A prominent C-O-C stretching

band for the PEG backbone.

Mass Spectrometry (e.g., ESI-MS)

- A peak corresponding to the molecular ion

[M+Na]⁺ or [M+H]⁺. Due to the polymeric

nature, a distribution of peaks around the

average molecular weight may be observed.

Experimental Protocols and Methodologies
Benzyl-PEG45-alcohol is primarily utilized as a linker in the synthesis of PROTACs. This

involves a series of chemical modifications to conjugate a ligand for a target protein and a
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ligand for an E3 ubiquitin ligase. The following are generalized protocols for the key steps.

Activation of the Terminal Alcohol
The terminal hydroxyl group must first be activated for coupling to another molecule (e.g., an

E3 ligase ligand or a target protein ligand). A common method is conversion to a more reactive

group, such as a tosylate or a mesylate, or direct coupling using activating agents.

Protocol 4.1.1: Tosylation of Terminal Alcohol

Dissolve Benzyl-PEG45-alcohol in an anhydrous solvent such as dichloromethane (DCM)

or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0°C in an ice bath.

Add a base, such as triethylamine (TEA) or pyridine, to the reaction mixture.

Slowly add a solution of p-toluenesulfonyl chloride (TsCl) in the same anhydrous solvent.

Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature, stirring

overnight.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent (e.g., DCM).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the product by column chromatography.

Deprotection of the Benzyl Ether
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The benzyl group is a protecting group for the other terminus of the PEG linker and is typically

removed under acidic conditions or via hydrogenolysis.[1][7]

Protocol 4.2.1: Acid-Catalyzed Deprotection

Dissolve the benzyl-protected PEG compound in a suitable solvent, such as DCM or a

mixture of DCM and methanol.

Add a strong acid, such as trifluoroacetic acid (TFA), and stir the reaction at room

temperature.

Monitor the reaction by TLC or LC-MS until the starting material is consumed.

Remove the solvent and excess acid under reduced pressure.

The resulting deprotected PEG alcohol can be purified by precipitation in a non-solvent like

diethyl ether or by chromatography.

Protocol 4.2.2: Deprotection by Catalytic Hydrogenolysis

Dissolve the benzyl-protected PEG compound in a solvent such as ethanol, methanol, or

ethyl acetate.

Add a palladium catalyst, typically 10% palladium on carbon (Pd/C).

Place the reaction mixture under a hydrogen atmosphere (using a balloon or a

hydrogenation apparatus).

Stir the reaction vigorously at room temperature.

Monitor the reaction by TLC or LC-MS.

Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to obtain the deprotected product.

PROTAC Synthesis Workflow
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The synthesis of a PROTAC using Benzyl-PEG45-alcohol involves a series of coupling

reactions. A generalized workflow is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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